N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-1-methyl-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C15H21N7O2/c1-20(2)14-17-11(18-15(19-14)21(3)4)9-16-12(23)10-7-6-8-22(5)13(10)24/h6-8H,9H2,1-5H3,(H,16,23)
• InChI Key: QCULRNHRDZDNPI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C(C1=O)C(=O)NCC2=NC(=NC(=N2)N(C)C)N(C)C
• Molecular Formula: C15H21N7O2
• Molecular Weight: 331.37 g/mol

Description

The compound appears to contain a pyridine ring, which is a six-membered ring with one nitrogen atom, and a triazine ring, which is a six-membered ring with three nitrogen atoms. Both of these structures are aromatic and can participate in pi-pi stacking interactions. The compound also contains dimethylamino groups, which can act as electron donors, and a carboxamide group, which can act as a hydrogen bond donor and acceptor.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a suitable pyridine derivative with a triazine derivative. The dimethylamino groups could potentially be introduced using reagents such as dimethylamine or a dimethylamine derivative.

Molecular Structure Analysis

The molecular structure of the compound would be influenced by the aromaticity of the pyridine and triazine rings, the electron-donating properties of the dimethylamino groups, and the ability of the carboxamide group to form hydrogen bonds.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the dimethylamino groups could be protonated under acidic conditions, or they could act as nucleophiles in reactions with suitable electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, its solubility would be affected by the polar carboxamide group and the nonpolar aromatic and dimethylamino groups.

Scientific Research Applications

Polymer Chemistry and Drug Delivery

By incorporating this compound into polymer matrices, researchers can create stimuli-responsive materials. For instance, it could be part of a pH- or temperature-sensitive nanogel for drug delivery. .

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it were a drug, its mechanism of action would depend on its specific biological target.

Future Directions

Future research could involve studying the synthesis and properties of this compound in more detail, as well as investigating potential applications for it in areas such as medicinal chemistry or materials science.